Cas no 1804703-67-0 (6-(Difluoromethyl)-3-fluoro-2-methylpyridine)

• Product Name: 6-(Difluoromethyl)-3-fluoro-2-methylpyridine
• CAS No: 1804703-67-0
• MF: C₇H₆F₃N
• MW: 161.124452114105
• CID: 4933147
• Update Time: 2025-05-21

6-(Difluoromethyl)-3-fluoro-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 6-(difluoromethyl)-3-fluoro-2-methylpyridine
• Cc1nc(ccc1F)C(F)F
• 6-(Difluoromethyl)-3-fluoro-2-methylpyridine

• Inchi： 1S/C7H6F3N/c1-4-5(8)2-3-6(11-4)7(9)10/h2-3,7H,1H3
• InChI Key： KEIHIOPOVLZQFW-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(F)F)=NC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• XLogP3: 2
• Topological Polar Surface Area: 12.9

Additional information on 6-(Difluoromethyl)-3-fluoro-2-methylpyridine

6-(Difluoromethyl)-3-fluoro-2-methylpyridine

The compound with CAS No. 1804703-67-0, known as 6-(Difluoromethyl)-3-fluoro-2-methylpyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a difluoromethyl group at the 6-position, a fluoro group at the 3-position, and a methyl group at the 2-position. These substituents confer the molecule with distinctive electronic and steric properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 6-(Difluoromethyl)-3-fluoro-2-methylpyridine in the development of advanced materials. For instance, researchers have explored its use as a building block for constructing heterocyclic compounds with enhanced electronic properties. The presence of fluorine atoms in the molecule introduces electronegativity, which can significantly influence the reactivity and stability of the compound. This makes it an ideal candidate for applications in semiconductor materials and optoelectronic devices.

In addition to its role in materials science, this compound has also been investigated for its potential in medicinal chemistry. The substitution pattern on the pyridine ring allows for precise control over the molecule's pharmacokinetic properties. Recent research has demonstrated that derivatives of this compound exhibit promising activity against certain enzymes and receptors, suggesting its potential as a lead compound in drug discovery.

The synthesis of 6-(Difluoromethyl)-3-fluoro-2-methylpyridine involves a multi-step process that typically begins with the preparation of intermediate compounds. One common approach involves the use of Friedel-Crafts alkylation to introduce the difluoromethyl group onto the pyridine ring. Subsequent steps involve selective fluorination and methylation to achieve the desired substitution pattern. The optimization of these steps has been a focus of recent research efforts, with scientists seeking to improve yields and reduce reaction times.

From an environmental perspective, this compound has been studied for its biodegradability and toxicity profiles. Initial findings suggest that it exhibits low toxicity to aquatic organisms under standard testing conditions. However, further research is needed to fully understand its environmental impact and ensure its safe use in industrial applications.

In conclusion, 6-(Difluoromethyl)-3-fluoro-2-methylpyridine (CAS No. 1804703-67-0) is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an attractive target for researchers seeking to develop novel materials and pharmaceutical agents. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.